Cas no 2817-71-2 (1-Ethyl-1H-Pyrazole)

1-Ethyl-1H-Pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with an ethyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its stability and reactivity make it suitable for use in palladium-catalyzed cross-coupling reactions and as a ligand in metal complexes. The ethyl group enhances solubility in organic solvents, facilitating its incorporation into diverse molecular frameworks. With high purity and consistent performance, 1-Ethyl-1H-Pyrazole is a reliable intermediate for researchers developing novel compounds in medicinal and materials chemistry.
1-Ethyl-1H-Pyrazole structure
1-Ethyl-1H-Pyrazole structure
Product Name:1-Ethyl-1H-Pyrazole
CAS No:2817-71-2
MF:C5H8N2
MW:96.1304206848145
MDL:MFCD03444367
CID:43444
PubChem ID:253662478
Update Time:2025-06-07

1-Ethyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-1H-pyrazole
    • 1-ETHYLPYRAZOLE
    • AKOS PAO-1141
    • AKOS B006762
    • ART-CHEM-BB B006762
    • Pyrazole,1-ethyl- (6CI,7CI,8CI)
    • N-Ethylpyrazole
    • 1-Ethyl pyrazole
    • 1H-Pyrazole, 1-ethyl-
    • FLNMQGISZVYIIK-UHFFFAOYSA-N
    • KSC201E1B
    • EBD3952
    • 1-Ethyl-1H-pyrazole, AldrichCPR
    • STK299904
    • SBB020346
    • BBL038143
    • TRA0081071
    • VP20030
    • SY014479
    • ST2408765
    • AB0023942
    • BB 0257844
    • ST45091635
    • C2783
    • A5373
    • W5103
    • E1037
    • AM20090357
    • 817E712
    • Z1271
    • EN300-50520
    • FT-0657235
    • DTXSID50333310
    • InChI=1/C5H8N2/c1-2-7-5-3-4-6-7/h3-5H,2H2,1H
    • Z600618624
    • 2817-71-2
    • AKOS000264814
    • MFCD03444367
    • CS-0119091
    • DB-013107
    • pyrazole, 1-ethyl-
    • ALBB-004429
    • DTXCID60284400
    • 1-Ethyl-1H-Pyrazole
    • MDL： MFCD03444367
    • Inchi： 1S/C5H8N2/c1-2-7-5-3-4-6-7/h3-5H,2H2,1H3
    • InChI Key： FLNMQGISZVYIIK-UHFFFAOYSA-N
    • SMILES： N1(C=CC=N1)CC

Computed Properties

  • Exact Mass: 96.06870
  • Monoisotopic Mass: 96.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Density: 0.96
  • Melting Point: 82.75°C (estimate)
  • Boiling Point: 137°C(lit.)
  • Flash Point: 38.6℃
  • Refractive Index: 1.4670 to 1.4710
  • PSA: 17.82000
  • LogP: 0.90300

1-Ethyl-1H-Pyrazole Security Information

1-Ethyl-1H-Pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-1H-Pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156393-100ml
1-Ethyl-1H-Pyrazole
 2817-71-2 >98.0%(GC)(T)
100ml
 ¥3769.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156393-1ml
1-Ethyl-1H-Pyrazole
 2817-71-2 >98.0%(GC)(T)
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 ¥102.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156393-25ML
1-Ethyl-1H-Pyrazole
 2817-71-2 >98.0%(GC)(T)
25ml
 ¥1338.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156393-5ML
1-Ethyl-1H-Pyrazole
 2817-71-2 >98.0%(GC)(T)
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 ¥360.90 2023-09-03
TRC
E936998-10mg
1-Ethyl-1H-Pyrazole
 2817-71-2
10mg
 $ 50.00 2022-06-02

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